Enisamium iodide
Enisamium iodide
Enisamium iodide is marketed in Russia, Ukraine, Belarus, Kazakhstan and Uzbekistan as an antiviral agent.
Brand Name:
Vulcanchem
CAS No.:
201349-37-3
VCID:
VC0527164
InChI:
InChI=1S/C14H14N2O.HI/c1-16-9-7-13(8-10-16)14(17)15-11-12-5-3-2-4-6-12;/h2-10H,11H2,1H3;1H
SMILES:
C[N+]1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2.[I-]
Molecular Formula:
C14H15IN2O
Molecular Weight:
354.19 g/mol
Enisamium iodide
CAS No.: 201349-37-3
Inhibitors
VCID: VC0527164
Molecular Formula: C14H15IN2O
Molecular Weight: 354.19 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | Enisamium iodide is marketed in Russia, Ukraine, Belarus, Kazakhstan and Uzbekistan as an antiviral agent. |
|---|---|
| CAS No. | 201349-37-3 |
| Product Name | Enisamium iodide |
| Molecular Formula | C14H15IN2O |
| Molecular Weight | 354.19 g/mol |
| IUPAC Name | N-benzyl-1-methylpyridin-1-ium-4-carboxamide;iodide |
| Standard InChI | InChI=1S/C14H14N2O.HI/c1-16-9-7-13(8-10-16)14(17)15-11-12-5-3-2-4-6-12;/h2-10H,11H2,1H3;1H |
| Standard InChIKey | ILSOAHPXYZRFBA-UHFFFAOYSA-N |
| SMILES | C[N+]1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2.[I-] |
| Canonical SMILES | C[N+]1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2.[I-] |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | 39.3 [ug/mL] (The mean of the results at pH 7.4) |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 4-(N-benzyl)aminocarbonyl-1-methylpyridinium 4-(N-benzyl)aminocarbonyl-1-methylpyridinium iodide Amizon enisamium N-methyl-4-benzylcarbamidopyridinium iodide |
| PubChem Compound | 10089466 |
| Last Modified | Jul 15 2023 |
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